Cas no 199863-87-1 (2-Pyrimidinamine, 4-chloro-6-(1-methylpropyl)-)

• Product Name: 2-Pyrimidinamine, 4-chloro-6-(1-methylpropyl)-
• CAS No: 199863-87-1
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 3880163
• PubChem ID: 21846441
• Update Time: 2025-04-22

2-Pyrimidinamine, 4-chloro-6-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-6-(1-methylpropyl)-
• 2-amino-6-(but-2-yl)-4-chloropyrimidine
• 2-Amino-4-chloro-6-(sec-butyl)pyrimidine
• AKOS015946584
• SCHEMBL5746698
• 199863-87-1
• DA-43340

• Inchi： 1S/C8H12ClN3/c1-3-5(2)6-4-7(9)12-8(10)11-6/h4-5H,3H2,1-2H3,(H2,10,11,12)
• InChI Key： AFXNWQFEFRRIMP-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C(C)CC)=CC(Cl)=N1

Computed Properties

• Exact Mass: 185.0719751Da
• Monoisotopic Mass: 185.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines